chemical structure and properties of 3-(3-(1H-imidazol-1-yl)propyl)quinazolin-4(3H)-one
chemical structure and properties of 3-(3-(1H-imidazol-1-yl)propyl)quinazolin-4(3H)-one
The following technical guide provides an in-depth analysis of 3-(3-(1H-imidazol-1-yl)propyl)quinazolin-4(3H)-one , a bioactive small molecule characterized by a "privileged scaffold" architecture. This guide is structured for researchers in medicinal chemistry and pharmacology, focusing on its synthesis, physicochemical profile, and mechanism of action as a heme-coordinating enzyme inhibitor.
Functional Classification: Thromboxane Synthase Inhibitor (TXSI) / Heme-Coordinating Ligand Molecular Formula: C₁₄H₁₄N₄O Molecular Weight: 254.29 g/mol
Executive Summary
The compound 3-(3-(1H-imidazol-1-yl)propyl)quinazolin-4(3H)-one represents a classic "dual-pharmacophore" design in medicinal chemistry. It tethers a lipophilic, planar quinazolin-4(3H)-one core (known for hydrophobic pocket occupancy) to a 1H-imidazole moiety (a potent heme-iron ligand) via a flexible propylene linker.
This structural arrangement is engineered primarily to inhibit Thromboxane A2 Synthase (TXAS) . By selectively inhibiting TXAS, the molecule shifts the arachidonic acid metabolic cascade away from the vasoconstrictor Thromboxane A2 (TXA2) toward the vasodilator Prostacyclin (PGI2), offering therapeutic potential in treating ischemic stroke, myocardial infarction, and pulmonary hypertension.
Chemical Architecture & Molecular Modeling
Structural Components
The molecule consists of three distinct domains, each serving a specific pharmacodynamic function:
| Domain | Structure | Function |
| Anchor (Head) | Quinazolin-4(3H)-one | Occupies the hydrophobic access channel of the target enzyme; provides pi-stacking interactions (e.g., with Phe/Trp residues). |
| Linker (Body) | n-Propyl chain (–CH₂CH₂CH₂–) | A "molecular ruler" that positions the imidazole nitrogen at the optimal distance (approx. 4–6 Å) from the anchor to the catalytic metal center. |
| Warhead (Tail) | 1H-Imidazole | The sp²-hybridized Nitrogen-3 (N3) acts as a sigma-donor ligand to coordinate with the axial position of the Heme Iron (Fe³⁺/Fe²⁺) in CYP450-like enzymes. |
Physicochemical Properties (Predicted)
Data based on fragment-based QSAR modeling.
| Property | Value | Implication |
| LogP (Octanol/Water) | 1.8 – 2.2 | Moderate lipophilicity; suggests good oral bioavailability and membrane permeability (Lipinski compliant). |
| pKa (Imidazole N) | ~6.9 – 7.1 | Exists as a mixture of neutral and protonated forms at physiological pH (7.4), facilitating both solubility and active site binding. |
| Topological PSA | ~50 Ų | Favorable for Blood-Brain Barrier (BBB) penetration if required. |
| H-Bond Acceptors | 4 | N1 (quinazolinone), O (carbonyl), N3 (imidazole). |
| H-Bond Donors | 0 | Lacks classic NH/OH donors, reducing desolvation penalties during binding. |
Synthetic Pathways[1][2][3][4]
The synthesis of this molecule requires a convergent strategy. The most robust industrial route involves the alkylation of the quinazolinone core with a propyl-imidazole fragment, or the stepwise build-up of the linker.
Retrosynthetic Analysis
The disconnection approach reveals two primary precursors:
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Nucleophile: 1-(3-aminopropyl)imidazole OR Imidazole.
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Electrophile: 3-(3-chloropropyl)quinazolin-4(3H)-one OR Isatoic anhydride.
Preferred Synthetic Protocol (Convergent Alkylation)
This protocol minimizes side reactions associated with the amphoteric nature of imidazole.
Step 1: Synthesis of the Electrophile (Anchor-Linker)
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Reagents: Quinazolin-4(3H)-one, 1-bromo-3-chloropropane, K₂CO₃, Acetone.
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Mechanism: Sɴ2 substitution at the N3 position of the quinazolinone. Note: N1 alkylation is a competing pathway but N3 is thermodynamically favored under thermodynamic control.
Step 2: Introduction of the Warhead
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Reagents: 3-(3-chloropropyl)quinazolin-4(3H)-one, Imidazole, NaH (Sodium Hydride), DMF.
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Mechanism: The imidazole anion (generated by NaH) attacks the alkyl chloride in an Sɴ2 fashion.
Visualization: Synthetic Workflow
Caption: Convergent synthesis via N-alkylation of the quinazolinone core followed by imidazole coupling.
Mechanism of Action: Heme Coordination
The primary biological target is Thromboxane A2 Synthase (CYP5A1) , a cytochrome P450 enzyme.
Molecular Mechanism
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Binding: The quinazolinone moiety enters the substrate access channel, mimicking the prostaglandin endoperoxide (PGH2) core.
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Coordination: The unhindered nitrogen (N3) of the imidazole ring coordinates directly to the heme iron (Fe) at the enzyme's active site.
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Inhibition: This coordination displaces the native water molecule or prevents the binding of the dioxygen moiety of the substrate (PGH2), effectively shutting down the catalytic conversion of PGH2 to TXA2.
Biological Consequence (The "Redirection" Effect)
Inhibiting TXAS does not just stop TXA2 production; it causes an accumulation of the substrate PGH2. This excess PGH2 is then available for Prostacyclin Synthase in the endothelium, increasing the production of PGI2.
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TXA2: Vasoconstrictor, Platelet Aggregator.
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PGI2: Vasodilator, Platelet Inhibitor.
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Net Effect: A powerful antithrombotic and antihypertensive shift.[1]
Visualization: Arachidonic Acid Pathway Modulation
Caption: Mechanism of Action showing the blockade of TXAS and the subsequent shunting of PGH2 toward the beneficial PGI2 pathway.
Experimental Protocols
Synthesis of 3-(3-chloropropyl)quinazolin-4(3H)-one
This intermediate is stable and can be stored.
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Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and reflux condenser.
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Reagents: Dissolve quinazolin-4(3H)-one (10 mmol, 1.46 g) in acetone (50 mL). Add anhydrous K₂CO₃ (15 mmol, 2.07 g).
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Addition: Add 1-bromo-3-chloropropane (12 mmol, 1.89 g) dropwise.
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Reaction: Reflux at 60°C for 12 hours. Monitor by TLC (EtOAc:Hexane 1:1).[2]
-
Workup: Filter off inorganic salts. Evaporate solvent. Recrystallize the residue from ethanol.
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Validation: ¹H NMR (CDCl₃) should show a triplet at ~3.6 ppm (CH₂-Cl) and ~4.1 ppm (N-CH₂).
Coupling with Imidazole
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Activation: In a dry flask under N₂, suspend NaH (60% dispersion, 12 mmol) in dry DMF (10 mL).
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Deprotonation: Add imidazole (12 mmol, 0.82 g) slowly at 0°C. Stir for 30 min until H₂ evolution ceases.
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Coupling: Add the chloro-intermediate from Step 5.1 (10 mmol) dissolved in DMF.
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Reaction: Heat to 80°C for 6 hours.
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Workup: Pour into ice water (100 mL). Extract with Ethyl Acetate (3x).[3] Wash organic layer with brine. Dry over Na₂SO₄.
-
Purification: Column chromatography (DCM:MeOH 95:5).
-
Yield: Typical yields range from 65-75%.
In Vitro Thromboxane Synthase Assay
To verify biological activity.
-
Enzyme Source: Human platelet microsomes or recombinant CYP5A1.
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Substrate: PGH2 (generated in situ from Arachidonic Acid + COX-1).
-
Protocol:
-
Incubate enzyme with inhibitor (0.01 – 10 µM) for 10 min at 37°C.
-
Add PGH2 substrate.
-
Terminate reaction after 3 min with citric acid.
-
-
Detection: Measure TXB2 (stable metabolite of TXA2) via ELISA or LC-MS/MS.
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Data Analysis: Calculate IC₅₀ by plotting % inhibition vs. log[concentration].
References
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Iizuka, K., et al. (1981). "Thromboxane synthetase inhibitors. Imidazole derivatives." Journal of Medicinal Chemistry, 24(10), 1139-1148. Link
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Cross, P. E., & Dickinson, R. P. (1987). "Thromboxane synthetase inhibitors and antihypertensive agents.[1] 4. N-[(1H-imidazol-1-yl)alkyl] derivatives of quinazoline-2,4(1H,3H)-diones, quinazolin-4(3H)-ones, and 1,2,3-benzotriazin-4(3H)-ones."[1] Journal of Medicinal Chemistry, 30(12), 2277-2283.[1] Link
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Kato, K., et al. (1985). "Synthesis and thromboxane A2 synthetase inhibitory activity of 3-substituted quinazolin-4(3H)-ones." Chemical and Pharmaceutical Bulletin, 33(11), 4870-4877. Link
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PubChem Compound Summary. (2024). "3-(3-(1H-imidazol-1-yl)propyl)quinazolin-4(3H)-one." National Center for Biotechnology Information. Link
Sources
- 1. Thromboxane synthetase inhibitors and antihypertensive agents. 4. N-[(1H-imidazol-1-yl)alkyl] derivatives of quinazoline-2,4(1H,3H)-diones, quinazolin-4(3H)-ones, and 1,2,3-benzotriazin-4(3H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. dovepress.com [dovepress.com]
- 3. Novel quinazolin-4(3<i>H</i>)-one bionic-alkaloids bearing an 1,3,4-oxadiazole fragment as potential fungicides inhibiting <i>Botrytis cinerea</i>: Design, synthesis and bioactive-guided structural optimization - Arabian Journal of Chemistry [arabjchem.org]
